Cas no 883960-40-5 (N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide)

• Product Name: N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide
• CAS No: 883960-40-5
• MF: C₁₉H₁₄N₂O₂S₂
• MW: 366.456661701202
• CID: 5438140
• Update Time: 2025-10-17

N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-4-oxo-3-thiophen-2-ylquinolin-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[1,4-dihydro-1-methyl-4-oxo-3-(2-thienyl)-2-quinolinyl]-
• N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide

• Inchi： 1S/C19H14N2O2S2/c1-21-13-7-3-2-6-12(13)17(22)16(14-8-4-10-24-14)18(21)20-19(23)15-9-5-11-25-15/h2-11H,1H3,(H,20,23)
• InChI Key： LMSKQVULHSYFNW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(C3SC=CC=3)C(=O)C3=C(N2C)C=CC=C3)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide

Comprehensive Overview of N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide (CAS No. 883960-40-5)

The compound N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide (CAS No. 883960-40-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a quinoline core and thiophene substituents, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, which may include anti-inflammatory, antimicrobial, or anticancer activities, though further studies are required to confirm these effects.

In recent years, the demand for novel heterocyclic compounds like N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide has surged due to their versatility in drug design. The integration of thiophene and quinoline moieties in its structure enhances its binding affinity to biological targets, making it a promising candidate for targeted therapy. This aligns with the growing trend in personalized medicine, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of CAS No. 883960-40-5 involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling or cyclization techniques. Its molecular weight and solubility profile make it suitable for formulation in various drug delivery systems, a topic of high interest in modern pharmaceutical innovation. Given the rise of computational chemistry and AI-driven drug discovery, this compound has also been explored in in silico studies to predict its ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

From an industrial perspective, N-1-methyl-4-oxo-3-(thiophen-2-yl)-1,4-dihydroquinolin-2-ylthiophene-2-carboxamide is often discussed in the context of intellectual property and patent filings, as its unique structure may have proprietary value. Companies engaged in biopharmaceutical R&D are actively investigating its potential, especially in addressing drug-resistant infections and chronic diseases, which are major global health concerns.

Environmental and sustainability considerations are also relevant when discussing this compound. Researchers are increasingly focused on green chemistry approaches to synthesize such molecules, minimizing waste and energy consumption. This aligns with the broader shift toward eco-friendly pharmaceuticals, a topic frequently searched by academics and industry professionals alike.

In summary, CAS No. 883960-40-5 represents a fascinating area of study at the intersection of organic chemistry, pharmacology, and materials science. Its potential applications in therapeutic development and biomedical research make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may pave the way for breakthroughs in precision medicine and next-generation therapeutics.